4-((4-cyanophenylsulfonamido)methyl)-N,N-dimethylpiperidine-1-sulfonamide

Specification

• CAS No.: 2034601-79-9
• Molecular Formula: C15H22N4O4S2
• Molecular Weight: 386.49
• IUPAC Name: 4-[[(4-cyanophenyl)sulfonylamino]methyl]-N,N-dimethylpiperidine-1-sulfonamide
• Standard InChI: InChI=1S/C15H22N4O4S2/c1-18(2)25(22,23)19-9-7-14(8-10-19)12-17-24(20,21)15-5-3-13(11-16)4-6-15/h3-6,14,17H,7-10,12H2,1-2H3
• Standard InChI Key: HXJFGMPACSYQEY-UHFFFAOYSA-N
• SMILES: CN(C)S(=O)(=O)N1CCC(CC1)CNS(=O)(=O)C2=CC=C(C=C2)C#N

Introduction

4-((4-cyanophenylsulfonamido)methyl)-N,N-dimethylpiperidine-1-sulfonamide is a complex organic compound with a specific molecular structure and properties. This compound belongs to the class of sulfonamides, which are known for their diverse applications in pharmaceuticals and chemical synthesis. The compound's structure includes a piperidine ring, a sulfonamide group, and a cyanophenyl moiety, contributing to its unique chemical characteristics.

Chemical Formula and Molecular Weight

• Molecular Formula: C15H22N4O4S

• Molecular Weight: 386.5 g/mol

Structural Components

• The compound features a piperidine ring, which is a common motif in many pharmaceuticals due to its ability to interact with biological targets.

• The presence of a sulfonamide group (-SO2NH-) is significant, as sulfonamides are known for their antimicrobial properties and are used in various drugs.

• The cyanophenyl group adds a cyano functional group (-CN), which can participate in various chemical reactions and interactions.

Synthesis and Preparation

The synthesis of 4-((4-cyanophenylsulfonamido)methyl)-N,N-dimethylpiperidine-1-sulfonamide typically involves multiple steps, including the formation of the sulfonamide bond and the introduction of the cyanophenyl group. The process might involve the reaction of a piperidine derivative with a cyanophenylsulfonyl chloride in the presence of a base.

Applications and Potential Uses

While specific applications of this compound are not widely documented, its structural features suggest potential uses in pharmaceutical research or as an intermediate in chemical synthesis. Sulfonamides are known for their antimicrobial properties, and modifications like the addition of a cyanophenyl group could enhance or alter these properties.

Research Findings and Biological Activities